4,5-dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4,5-dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C13H15N3O/c1-8-4-6-11(7-5-8)14-13(17)12-9(2)10(3)15-16-12/h4-7H,1-3H3,(H,14,17)(H,15,16)
• InChI Key: HCZLDBRYUXVWLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=NNC(=C2C)C
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

4,5-Dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide is an organic compound belonging to the pyrazole family It is characterized by a pyrazole ring substituted with methyl groups and a carboxamide group attached to a 4-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone, such as acetylacetone, under acidic or basic conditions.

Substitution with methyl groups: The pyrazole ring is then methylated using methyl iodide in the presence of a base like potassium carbonate.

Attachment of the carboxamide group: The final step involves the reaction of the methylated pyrazole with 4-methylphenyl isocyanate to form the desired carboxamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4,5-Dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, particularly at the methyl groups or the phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

4,5-Dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly as a lead compound for designing new pharmaceuticals.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,5-dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4,5-Dimethyl-N-(4-methylphenyl)-2-furancarboxamide
• 4,5-Dimethyl-N-(4-methylphenyl)-2-(propionylamino)-3-thiophenecarboxamide

Uniqueness

4,5-Dimethyl-N-(4-methylphenyl)-1H-pyrazole-3-carboxamide is unique due to its specific substitution pattern on the pyrazole ring and the presence of the 4-methylphenyl group. This structural uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.